Cas no 23394-15-2 (Cholest-5-en-3-ol (3beta)-, hexanedioate (2:1))

Cholest-5-en-3-ol (3beta)-, hexanedioate (2:1) structure
23394-15-2 structure
Product Name:Cholest-5-en-3-ol (3beta)-, hexanedioate (2:1)
CAS No:23394-15-2
MF:C60H98O4
MW:883.417739391327
CID:263818
Update Time:2023-08-02

Cholest-5-en-3-ol (3beta)-, hexanedioate (2:1) Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-en-3-ol (3b)-, hexanedioate (2:1)
    • Hexanedioic acid bis(cholest-5-en-3β-yl) ester
    • Adipic acid, dicholesteryl ester (8CI)
    • Cholesterol,adipate (2:1) (8CI)
    • Dicholesteryladipate
    • Cholest-5-en-3-ol (3beta)-, hexanedioate (2:1)
    • Hexanedioic acid bis(cholest-5-en-3beta-yl) ester
    • Inchi: 1S/C60H98O4/c1-39(2)15-13-17-41(5)49-25-27-51-47-23-21-43-37-45(29-33-57(43,7)53(47)31-35-59(49,51)9)63-55(61)19-11-12-20-56(62)64-46-30-34-58(8)44(38-46)22-24-48-52-28-26-50(42(6)18-14-16-40(3)4)60(52,10)36-32-54(48)58/h21-22,39-42,45-54H,11-20,23-38H2,1-10H3/t41-,42-,45+,46+,47+,48+,49-,50-,51+,52+,53+,54+,57+,58+,59-,60-/m1/s1
    • InChI Key: OMZYWBGSYAZYEE-YPCQYWAFSA-N
    • SMILES: O(C(CCCCC(=O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 19
  • Complexity: 1570
  • Topological Polar Surface Area: 52.6
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